Cas no 90916-46-4 (2-Thiazolamine, 4-methyl-N-phenyl-)

• Product Name: 2-Thiazolamine, 4-methyl-N-phenyl-
• CAS No: 90916-46-4
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 808916
• PubChem ID: 676722
• Update Time: 2025-06-14

2-Thiazolamine, 4-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-methyl-N-phenyl-
• (4-Methyl-thiazol-2-yl)-phenyl-amine
• 4-methyl-N-phenyl-1,3-thiazol-2-amine
• 4-methyl-N-phenyl-2-Thiazolamine
• 4-Methyl-N-phenylthiazol-2-amine
• (4-Methyl-thiazol-2-yl)-phenyl-amin
• 2-phenylamino-4-methyl-thiazole
• 4-methyl-2-phenylaminothiazole
• 2-Anilino-4-methylthiazole
• (4-Methyl-thiazol-2-yl)-phenyl-amine;2-Thiazolamine, 4-methyl-N-phenyl-
• HMS1408G16
• SB39811
• Oprea1_575776
• Enamine_005076
• 90916-46-4
• A846628
• FT-0753644
• DTXSID80350333
• (4-methyl-thiazol-2-yl)-phenyl-amine, AldrichCPR
• SCHEMBL4548018
• MLS001005879
• AKOS003630824
• AB-601/30965027
• AKOS000115825
• 2-phenylamino-4-methylthiazole
• J-501448
• Z48853893
• CHEMBL1547965
• SMR000349079
• HMS2704A18
• 3,5-Dichloro-biphenyl-4-carbaldehyde
• EN300-02907
• IDI1_007663
• DA-39068
• G36836
• STL268083

• MDL： MFCD00226635
• Inchi： 1S/C10H10N2S/c1-8-7-13-10(11-8)12-9-5-3-2-4-6-9/h2-7H,1H3,(H,11,12)
• InChI Key： NTVCLKICUVTCND-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC1C=CC=CC=1

Computed Properties

• Exact Mass: 190.05600
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.231
• Melting Point: 86-88 ºC
• PSA: 53.16000
• LogP: 3.26810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2-Thiazolamine, 4-methyl-N-phenyl-

Comprehensive Overview of 2-Thiazolamine, 4-methyl-N-phenyl- (CAS No. 90916-46-4): Properties, Applications, and Industry Insights

2-Thiazolamine, 4-methyl-N-phenyl- (CAS No. 90916-46-4) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds that have garnered significant attention in pharmaceutical, agrochemical, and material science research. With the rise of green chemistry and sustainable synthesis, this compound has become a subject of interest due to its unique structural features and potential applications. The 4-methyl-N-phenyl substitution on the thiazole ring enhances its reactivity, making it a valuable intermediate in the development of novel bioactive molecules.

In recent years, the demand for high-performance intermediates like 2-Thiazolamine, 4-methyl-N-phenyl- has surged, driven by advancements in drug discovery and crop protection. Researchers are particularly intrigued by its role in synthesizing antimicrobial agents and polymer additives, aligning with global trends toward combating antibiotic resistance and improving material durability. The compound's CAS No. 90916-46-4 serves as a critical identifier in regulatory and commercial databases, ensuring traceability and compliance in industrial applications.

From a structural perspective, 2-Thiazolamine, 4-methyl-N-phenyl- features a thiazole core—a five-membered ring containing sulfur and nitrogen—which is known for its electron-rich properties. This characteristic facilitates diverse chemical modifications, enabling the creation of derivatives with tailored functionalities. The N-phenyl group further contributes to its lipophilicity, a property highly sought after in the design of bioavailable compounds. Such attributes make it a versatile building block in medicinal chemistry and material engineering.

The synthesis of 2-Thiazolamine, 4-methyl-N-phenyl- typically involves multi-step organic reactions, including condensation and cyclization processes. Modern techniques emphasize catalyst optimization and solvent-free conditions to align with environmental regulations. Industry leaders are increasingly adopting flow chemistry and microwave-assisted synthesis to improve yield and reduce waste, reflecting the growing emphasis on sustainable manufacturing practices.

Applications of 2-Thiazolamine, 4-methyl-N-phenyl- extend beyond traditional sectors. In the electronics industry, its derivatives are explored for their potential in organic semiconductors and conductive polymers, addressing the demand for flexible and lightweight materials. Meanwhile, the cosmetics sector investigates its utility as a stabilizer in formulations, capitalizing on its UV-absorbing properties. These cross-industry applications underscore its adaptability and relevance in cutting-edge technologies.

As the scientific community continues to explore thiazole-based compounds, 2-Thiazolamine, 4-methyl-N-phenyl- remains a focal point for innovation. Its compatibility with high-throughput screening and computational modeling accelerates the discovery of new derivatives, paving the way for breakthroughs in personalized medicine and smart materials. With rigorous safety assessments and patent analyses shaping its commercial trajectory, this compound is poised to play a pivotal role in future scientific and industrial advancements.